Cas no 704208-25-3 (7-(Trifluoromethyl)chroman-4-amine)

• Product Name: 7-(Trifluoromethyl)chroman-4-amine
• CAS No: 704208-25-3
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD11656623
• CID: 557395
• PubChem ID: 46835421
• Update Time: 2025-06-09

7-(Trifluoromethyl)chroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)chroman-4-amine
• 2H-1-Benzopyran-4-amine,3,4-dihydro-7-(trifluoromethyl)-
• (7-Trifluoromethylchroman-4-yl)amine
• 7-Trifluoromethyl-chroman-4-ylamine
• ACT06538
• AG-G-74931
• ANW-52781
• CTK5D2367
• SureCN1980281
• MMCIPVIZAJIRKM-UHFFFAOYSA-N
• EBD39005
• BCP27463
• 0907AC
• MB10042
• AX8162573
• AM20041050
• 7-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine
• AKOS005146436
• I11125
• 704208-25-3
• AS-49513
• FT-0773468
• FT-0718065
• DTXSID80676388
• MFCD11656623
• CS-0197380
• SB46546
• FT-0772543
• SB46541
• A15765
• SCHEMBL1980281
• 7-(trifluoromethyl)-3,4-dihydro-2H-chromen-4-amine
• DB-026417
• 7-(Trifluoromethyl)chroman-4-amine

• MDL： MFCD11656623
• Inchi： 1S/C10H10F3NO/c11-10(12,13)6-1-2-7-8(14)3-4-15-9(7)5-6/h1-2,5,8H,3-4,14H2
• InChI Key： MMCIPVIZAJIRKM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)OCCC2N)(F)F

Computed Properties

• Exact Mass: 217.071
• Monoisotopic Mass: 217.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.289
• Boiling Point: 250℃
• Flash Point: 105℃
• Refractive Index: 1.489

Additional information on 7-(Trifluoromethyl)chroman-4-amine

Introduction to 7-(Trifluoromethyl)chroman-4-amine (CAS No. 704208-25-3)

7-(Trifluoromethyl)chroman-4-amine, with the CAS number 704208-25-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chroman scaffold and a trifluoromethyl group, making it a valuable candidate for various biological and therapeutic applications.

The chroman core of 7-(Trifluoromethyl)chroman-4-amine is a common structural motif found in numerous natural products and synthetic compounds with diverse biological activities. The presence of the trifluoromethyl group, known for its strong electron-withdrawing properties, imparts unique pharmacological characteristics to the molecule. This combination of structural features makes 7-(Trifluoromethyl)chroman-4-amine an intriguing target for drug discovery and development.

Recent studies have explored the potential of 7-(Trifluoromethyl)chroman-4-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent neuroprotective effects, suggesting that 7-(Trifluoromethyl)chroman-4-amine may have a role in mitigating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation, key factors in the progression of these diseases.

In addition to its neuroprotective properties, 7-(Trifluoromethyl)chroman-4-amine has been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters known to regulate mood and emotional states. These findings suggest that 7-(Trifluoromethyl)chroman-4-amine could be a promising lead compound for the development of novel antidepressant medications.

The pharmacokinetic properties of 7-(Trifluoromethyl)chroman-4-amine have also been studied extensively. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The high lipophilicity conferred by the trifluoromethyl group facilitates efficient cellular uptake and distribution throughout the body, including crossing the blood-brain barrier.

To further understand the biological activities of 7-(Trifluoromethyl)chroman-4-amine, several in vitro and in vivo studies have been conducted. In cell culture experiments, this compound has shown significant antioxidant activity, reducing oxidative stress induced by reactive oxygen species (ROS). Additionally, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(Trifluoromethyl)chroman-4-amine in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential.

The synthesis of 7-(Trifluoromethyl)chroman-4-amine involves several steps, including the formation of the chroman core and the introduction of the trifluoromethyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The availability of high-purity material is essential for both research purposes and potential pharmaceutical applications.

In conclusion, 7-(Trifluoromethyl)chroman-4-amine (CAS No. 704208-25-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in advancing healthcare solutions.